N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-(3-methylsulfanylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H15NO3S/c1-21-12-6-4-5-11(9-12)17-16(18)15-10-19-13-7-2-3-8-14(13)20-15/h2-9,15H,10H2,1H3,(H,17,18)
• InChI Key: FMAQQQLKXRAXRA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol

Description

N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as MDB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MDB is a benzodioxine derivative that has been synthesized using different methods, including the Pd-catalyzed coupling reaction and the Suzuki-Miyaura cross-coupling reaction.

Mechanism of Action

The mechanism of action of N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide is not well understood. However, it has been suggested that N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide may act by inhibiting the activity of certain enzymes, such as proteases and kinases, that are involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to exhibit various biochemical and physiological effects, including cytotoxicity, antiproliferative activity, and antiviral activity. In vitro studies have shown that N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cell lines. N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been shown to exhibit antiviral activity against the hepatitis C virus.

Advantages and Limitations for Lab Experiments

N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several advantages for lab experiments, including its ease of synthesis, high yield, and low cost. However, N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide also has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several potential future directions, including its use as a building block for the synthesis of new compounds with improved properties, its use as a drug candidate for the treatment of cancer and viral infections, and its use as a precursor for the synthesis of new metal-organic frameworks with improved properties. Further research is needed to fully understand the mechanism of action of N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide and to explore its potential applications in various fields.

Scientific Research Applications

N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been investigated for its anticancer, antitumor, and antiviral properties. In organic synthesis, N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been used as a building block for the synthesis of various compounds. In material science, N-[3-(methylthio)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been used as a precursor for the synthesis of various metal-organic frameworks.